3-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one

• IUPAC Name: 3-(dimethylamino)-1-(4-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C12H17NO2/c1-13(2)9-8-12(14)10-4-6-11(15-3)7-5-10/h4-7H,8-9H2,1-3H3
• InChI Key: OFNZCNMFQSONGW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• CAS No.: 2138-33-2

Description

3-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.273. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis and Antifungal Activity : A study focused on the synthesis of novel vanillin-chalcones and their derivatives as antifungal agents, utilizing 3-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one in the process. This compound showed significant antifungal activity against several fungal species (Illicachi et al., 2017).
• Electropolymerization Studies : Research on electropolymerization of silicon naphthalocyanines (SiNc) featured this compound as a key compound. The study revealed the non-aggregated nature of SiNcs in various solvents, highlighting its potential in electrochemical applications (Bıyıklıoğlu & Alp, 2017).

Pharmaceutical Research

• Cancer Research : In the realm of cancer research, derivatives of this compound were evaluated for their effectiveness against P388 lymphocytic leukemia. This highlighted its potential in the development of new chemotherapeutic agents (Dimmock et al., 1984).
• DNA-Intercalating Agents : A study synthesized 4-hydroxymethyl-3-(dimethylamino)-acridines, exploring their reactivity and potential as DNA-intercalating agents. The compound showed significant binding to calf-thymus DNA, emphasizing its potential in biomedical research (Charmantray et al., 2001).

Optical and Material Science

• Nonlinear Optical Properties : The nonlinear optical properties of certain chalcone derivatives containing this compound were investigated, showing potential for optical device applications like optical limiters (Rahulan et al., 2014).
• Optoelectronic Devices : Research on triarylamine derivatives with dimethylamino substituents, including this compound, was conducted for use in optoelectronic devices. These materials demonstrated high coloration efficiency and electrochemical stability (Wu et al., 2019).